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Compound of Interest

Compound Name:
4-(Aminosulfonyl)-7-fluoro-2,1,3-

benzoxadiazole

Cat. No.: B043410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F) is a highly reactive and sensitive

fluorogenic reagent specifically designed for the detection and quantification of thiols.[1][2][3][4]

Thiol-containing compounds, such as cysteine, glutathione, and proteins with cysteine

residues, play critical roles in various biological processes, including enzyme catalysis, redox

signaling, and protein folding.[5] ABD-F itself is non-fluorescent but reacts with the sulfhydryl

group of thiols to yield a highly fluorescent product, making it an excellent tool for sensitive

detection in biological samples.[6][7] This document provides detailed application notes and

protocols for the effective use of ABD-F.

Chemical Properties and Specifications
A summary of the key chemical and physical properties of ABD-F is presented in the table

below.
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Property Value Reference

IUPAC Name
7-Fluoro-2,1,3-

benzoxadiazole-4-sulfonamide
[3]

Synonyms
4-Fluoro-7-

sulfamoylbenzofurazan
[6]

CAS Number 91366-65-3 [3][6]

Molecular Formula C₆H₄FN₃O₃S [3]

Molecular Weight 217.18 g/mol

Purity >98%

Form Solid

Solubility

Soluble in 1M ammonium

hydroxide (50 mg/ml), DMF (30

mg/ml), DMSO (20 mg/ml),

and Ethanol (30 mg/ml).

Slightly soluble in PBS (pH

7.2).

[3]

Storage

Store at -20°C, desiccated,

and protected from light. The

product can be stored for up to

12 months under these

conditions.

[1]

Fluorogenic Reaction and Spectral Properties
ABD-F reacts with thiols (R-SH) through a nucleophilic aromatic substitution reaction, where

the thiol group displaces the fluorine atom on the benzoxadiazole ring. This reaction results in

the formation of a stable, highly fluorescent thioether adduct.

The spectral properties of the ABD-thiol adduct are summarized below. It is important to note

that the exact excitation and emission maxima may vary slightly depending on the solvent and

the specific thiol compound.
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Parameter Wavelength (nm) Reference

Excitation Maximum (λex) ~389 nm [3][5][6]

Emission Maximum (λem) ~513 nm [3][5][6]

Experimental Protocols
Two primary protocols are provided below: a general protocol for thiol quantification in solution

and a more specific protocol for derivatization prior to High-Performance Liquid

Chromatography (HPLC) analysis.

Protocol 1: Fluorimetric Quantification of Thiols in
Solution
This protocol is suitable for the quantitative measurement of total thiol content in biological

samples using a fluorescence microplate reader or a spectrofluorometer.

Materials:

ABD-F reagent

Assay Buffer: 100 mM Borate buffer, pH 8.0, containing 2 mM EDTA.

Thiol standard (e.g., Glutathione - GSH)

Test samples containing thiols

Microplate reader or spectrofluorometer

Procedure:

Reagent Preparation:

Prepare a stock solution of ABD-F (e.g., 10 mM in DMSO or DMF). Store protected from

light.
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Prepare a working solution of ABD-F by diluting the stock solution in Assay Buffer. A typical

final concentration is 1 mM. Prepare this solution fresh before each experiment.[6]

Prepare a series of thiol standards by diluting the stock thiol solution in Assay Buffer. For

GSH, a typical range is from 1.5 µM to 100 µM.[5]

Reaction Setup:

Pipette 1-10 µL of the test sample or thiol standard into the wells of a microplate.[5]

Bring the total volume in each well to 10 µL with Assay Buffer.[5]

Add 90 µL of the ABD-F working solution to each well.[5]

Mix the contents of the wells thoroughly by gentle shaking for 30 seconds.[5]

Incubation:

Incubate the reaction mixture at room temperature for 30 minutes, protected from direct

light.[5] For some applications, heating at 50°C for 5 minutes can accelerate the reaction.

[6]

Fluorescence Measurement:

Measure the fluorescence intensity at an excitation wavelength of ~389 nm and an

emission wavelength of ~513 nm.[5]

Data Analysis:

Subtract the fluorescence reading from a blank control (containing no thiol) from all other

readings.

Plot the fluorescence intensity of the standards against their concentrations to generate a

standard curve.

Determine the concentration of thiols in the test samples by interpolating their

fluorescence values on the standard curve.[5]
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Protocol 2: Pre-column Derivatization of Thiols for HPLC
Analysis
This protocol is designed for the derivatization of thiols in a sample prior to separation and

quantification by reverse-phase HPLC.

Materials:

ABD-F reagent

Derivatization Buffer: 100 mM Borate buffer, pH 8.0, containing 2 mM EDTA.

ABD-F Solution: 1 mM ABD-F in Derivatization Buffer.

Stopping Solution: 100 mM HCl.

Sample containing thiols.

HPLC system with a fluorescence detector.

Procedure:

Sample Preparation:

Dissolve or dilute the sample in the Derivatization Buffer.[6]

Derivatization Reaction:

In a reaction vial, mix 500 µL of the sample solution with 500 µL of the 1 mM ABD-F

solution.[6]

Heat the vial at 50°C for 5 minutes in a water bath or heating block.[6]

Immediately cool the vial on an ice bath to stop the reaction.[6]

Reaction Termination:
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Add 300 µL of 100 mM HCl solution to the reaction mixture to lower the pH. Maximum

fluorescence intensity is observed at pH 2.[6]

HPLC Analysis:

Inject an appropriate volume of the final mixture into the HPLC system.

Separate the ABD-thiol adducts on a suitable reverse-phase column.

Detect the fluorescent derivatives using a fluorescence detector set to an excitation

wavelength of ~389 nm and an emission wavelength of ~513 nm.[6]

Quantitative Data Summary
The following table summarizes the detection limits of ABD-F for various thiol compounds when

used with HPLC.

Thiol Compound Detection Limit (S/N=3) Reference

Cysteine 0.6 pmol per injection [6]

Glutathione 0.4 pmol per injection [6]

N-acetylcysteine 1.9 pmol per injection [6]

Cysteamine 0.5 pmol per injection [6]

Visualizations
Experimental Workflow for Thiol Quantification
The following diagram illustrates the general workflow for using ABD-F to quantify thiols in a

sample.
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Caption: General workflow for thiol quantification using ABD-F.

Reaction of ABD-F with a Thiol
This diagram illustrates the chemical reaction between ABD-F and a thiol-containing compound

(R-SH).
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Caption: Fluorogenic reaction of ABD-F with a thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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